Cas no 330676-78-3 (6-bromo-2-4-(2-methylphenyl)piperazin-1-yl-4-phenylquinazoline)

• Product Name: 6-bromo-2-4-(2-methylphenyl)piperazin-1-yl-4-phenylquinazoline
• CAS No: 330676-78-3
• MF: C₂₅H₂₃BrN₄
• MW: 459.380924463272
• CID: 6030330
• PubChem ID: 2173832
• Update Time: 2025-07-18

6-bromo-2-4-(2-methylphenyl)piperazin-1-yl-4-phenylquinazoline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-4-(2-methylphenyl)piperazin-1-yl-4-phenylquinazoline
• 6-bromo-4-phenyl-2-(4-(o-tolyl)piperazin-1-yl)quinazoline
• Quinazoline, 6-bromo-2-[4-(2-methylphenyl)-1-piperazinyl]-4-phenyl-
• 6-bromo-2-[4-(2-methylphenyl)piperazin-1-yl]-4-phenylquinazoline
• AG-690/11141076
• 330676-78-3
• SR-01000421067-1
• F0333-0041
• AKOS001602228
• UNM000003648201
• 6-bromo-2-[4-(2-methylphenyl)-1-piperazinyl]-4-phenylquinazoline
• 6-Bromo-4-phenyl-2-(4-o-tolyl-piperazin-1-yl)-quinazoline
• SR-01000421067

• Inchi： 1S/C25H23BrN4/c1-18-7-5-6-10-23(18)29-13-15-30(16-14-29)25-27-22-12-11-20(26)17-21(22)24(28-25)19-8-3-2-4-9-19/h2-12,17H,13-16H2,1H3
• InChI Key： MWDGCBHEAMLCLM-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(Br)C=C2)=C(C2=CC=CC=C2)N=C1N1CCN(C2=CC=CC=C2C)CC1

Computed Properties

• Exact Mass: 458.11061g/mol
• Monoisotopic Mass: 458.11061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.370±0.06 g/cm3(Predicted)
• Boiling Point: 623.4±65.0 °C(Predicted)
• pka: 5.56±0.59(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 6-bromo-2-4-(2-methylphenyl)piperazin-1-yl-4-phenylquinazoline

Introduction to Compound with CAS No 330676-78-3 and Product Name: 6-bromo-2,4-(2-methylphenyl)piperazin-1-yl-4-phenylquinazoline

The compound with the CAS number 330676-78-3 and the product name 6-bromo-2,4-(2-methylphenyl)piperazin-1-yl-4-phenylquinazoline represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the treatment of neurological and cardiovascular disorders. The structural composition of this molecule, featuring a piperazine moiety linked to a quinazoline core, makes it a promising candidate for further investigation in drug discovery.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The 6-bromo-2,4-(2-methylphenyl)piperazin-1-yl-4-phenylquinazoline structure combines several pharmacophoric elements that are known to enhance binding affinity and selectivity. The presence of a bromo substituent on the quinazoline ring and a methylphenyl group on the piperazine ring contributes to its unique chemical properties, making it an attractive scaffold for further derivatization and optimization.

In the context of modern drug development, this compound has garnered attention due to its potential role as an intermediate in synthesizing more complex molecules. The quinazoline scaffold is particularly relevant, as it is a well-documented pharmacophore found in numerous approved drugs. For instance, derivatives of quinazoline have shown efficacy in treating conditions such as leukemia and hypertension. The incorporation of a piperazine ring into this framework enhances the compound's solubility and bioavailability, which are critical factors in drug formulation.

One of the most exciting aspects of this compound is its potential application in targeting neurological disorders. Studies have indicated that molecules with a similar structural motif can interact with neurotransmitter receptors, potentially modulating pathways involved in conditions like depression and anxiety. The 6-bromo-2,4-(2-methylphenyl)piperazin-1-yl-4-phenylquinazoline structure may serve as a lead compound for developing new treatments that address these unmet medical needs. Furthermore, its interaction with various biological targets suggests that it could be repurposed for other therapeutic applications once further research is conducted.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the core quinazoline-piperazine framework efficiently. These methods not only improve the efficiency of synthesis but also allow for greater flexibility in modifying the molecule's structure post-synthesis. This adaptability is crucial for fine-tuning the compound's pharmacological properties to achieve desired outcomes.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 6-bromo-2,4-(2-methylphenyl)piperazin-1-yl-4-phenylquinazoline and its potential targets. These simulations have provided insights into binding affinities and enzyme kinetics, guiding experimental efforts toward optimizing drug-like properties. Such computational approaches are becoming increasingly integral in modern drug discovery pipelines, enabling researchers to predict and validate lead compounds before investing significant resources into wet-lab synthesis.

The pharmacokinetic profile of this compound is another area of interest. Preliminary studies suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics when tested in preclinical models. These findings are encouraging for further development, as compounds with poor ADME profiles often fail during later stages of clinical trials due to issues like low bioavailability or rapid clearance. The bromo substituent on the quinazoline ring may play a role in modulating these properties by influencing metabolic pathways or binding interactions.

Future research directions include exploring derivatives of 6-bromo-2,4-(2-methylphenyl)piperazin-1-yl-4-phenylquinazoline to enhance its therapeutic potential further. By modifying substituents or introducing new functional groups at strategic positions within the molecule, researchers can fine-tune its activity against specific biological targets while minimizing side effects. Additionally, investigating its mechanism of action will provide valuable insights into how it interacts with cellular systems at a molecular level.

The broader significance of this work lies in advancing our understanding of how structural features influence biological activity across different therapeutic classes. As more compounds like 6-bromo-2,4-(2-methylphenyl)piperazin-1-y l -4 - phen ylquin azo line enter early-stage development pipelines , they contribute valuable data points that help refine computational models used for drug design . This iterative process between theory , experimentation ,and analysis accelerates discovery by reducing reliance solely on trial-and-error approaches .

In conclusion ,the compound identified by CAS no .330676 -78 -3 represents an innovative entry point into developing novel therapeutics . Its unique combination o f structural elements positions it as an interesting candidate f or treating various diseases , particularly those involving neurotransmitter dysregulation . With continued investigation spanning synthetic chemistry , molecular modeling ,and preclinical testing , there is great potential f or uncovering new treatments based o n similar scaffolds . As research progresses ,this work underscores how interdisciplinary collaboration drives progress toward addressing complex medical challenges through chemical innovation .